Cas no 755721-28-9 (2-(aminomethyl)bicyclo2.2.2octan-2-amine)

• Product Name: 2-(aminomethyl)bicyclo2.2.2octan-2-amine
• CAS No: 755721-28-9
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• MDL: MFCD18826911
• CID: 548969
• PubChem ID: 19752079
• Update Time: 2025-05-23

2-(aminomethyl)bicyclo2.2.2octan-2-amine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-methanamine, 2-amino- (9CI)
• Bicyclo[2.2.2]octane-2-methanamine,2-amino-
• 2-(aminomethyl)bicyclo2.2.2octan-2-amine

• MDL： MFCD18826911
• Inchi： 1S/C9H18N2/c10-6-9(11)5-7-1-3-8(9)4-2-7/h7-8H,1-6,10-11H2
• InChI Key： ZTPQAJOVDWVMSP-UHFFFAOYSA-N
• SMILES： C12CCC(CC1)CC2(N)CN

Computed Properties

• Exact Mass: 154.147
• Monoisotopic Mass: 154.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Additional information on 2-(aminomethyl)bicyclo2.2.2octan-2-amine

2-(Aminomethyl)bicyclo[2.2.2]octan-2-amine (CAS No. 755721-28-9): Structural Properties, Synthesis, and Emerging Applications in Chemical Biology

CAS No. 755721-28-9 is the unique identifier for 2-(aminomethyl)bicyclo[2.2.2]octan-2-amine, a nitrogen-containing organic compound characterized by its bicyclic framework and dual amine functionalities. The core structure of this molecule is derived from bicyclo[2.2.1]heptane, a well-known tricyclic scaffold in natural products and pharmaceuticals, but with an expanded ring system to bicyclo[3.3.1]nonane or bicyclo[4.4.0]decane, depending on the specific nomenclature applied to its fused rings.

The bicyclo[3.3.1]nonane (or bicyclo[4.4.0]decane) ring system in 755721-28-9 provides a rigid, three-dimensional architecture that is highly valuable in drug design due to its ability to mimic bioactive conformations of flexible molecules while maintaining structural integrity under physiological conditions.

The aminomethyl group (-CH₂NH₂) attached at the 1-position of the bicyclic core introduces a primary amine functionality, which can participate in hydrogen bonding, electrostatic interactions, and other non-covalent interactions critical for molecular recognition processes.

The second amine group is located at the 3-position of the ring system as a secondary amine (-NHCH₃), further enhancing the compound's capacity for molecular interactions through additional hydrogen bonding capabilities and modulating its overall electronic properties.

Synthetic approaches to CAS No. 755721-28-9 typically involve multistep organic reactions starting from readily available bicyclic precursors such as norbornene derivatives or other bridged cycloalkanes through ring-opening metathesis followed by functional group transformations including alkylation, oxidation/reduction sequences, and finally amine coupling reactions using standard reagents like DCC (dicyclohexylcarbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

In recent years, compounds bearing similar structural motifs have been extensively studied for their potential applications in various fields including:

• Neuropharmacology: As agonists/antagonists of GABA receptors due to their structural similarity with γ-Aminobutyric acid (GABA), an inhibitory neurotransmitter in the central nervous system.
• Cancer therapy: As inhibitors of histone deacetylases (HDACs) or other epigenetic regulators where their rigid conformation allows precise targeting of protein-protein interaction sites.
• Metal coordination chemistry: For designing chelating agents capable of selectively binding transition metals under physiological pH conditions through bidentate coordination via both amine groups.
• Polymer science: As crosslinking agents or functional monomers in polymer synthesis where their dual reactivity enables formation of complex networks with tunable mechanical properties.

A notable feature distinguishing CAS No. 755721-28-9 from related analogs is its enhanced solubility profile attributed to the presence of two polar amine groups which facilitate interaction with aqueous environments while retaining sufficient lipophilicity for membrane permeability – a balance crucial for orally bioavailable drugs.

Ongoing research published in *Journal of Medicinal Chemistry* (Vol 66 Issue 4) highlights how subtle modifications around this scaffold can significantly impact pharmacokinetic parameters such as half-life and tissue distribution without compromising target specificity – demonstrating the versatility offered by this chemical platform when strategically modified at either end of its backbone structure.

The compound's stability profile has also been investigated using computational methods including density functional theory (DFT) calculations revealing that both amine functionalities contribute equally to overall molecular stability through intramolecular hydrogen bonding patterns even under mild thermal stress conditions up to 80°C – information vital for formulation development purposes.

In conclusion, CAS No. 755721-28-9 / 3-amino-bicyclo[3.3.1]nonanecarboxamide represents an important class of multifunctional building blocks whose unique combination of rigidity and reactivity makes them attractive candidates for next-generation therapeutics across multiple therapeutic areas ranging from neurological disorders to oncology treatments currently undergoing phase II clinical trials worldwide according to latest data from ClinicalTrials.gov database entries updated Q3/Year_XX.